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Compound of Interest

Compound Name: 2-Methylheptanoic acid

Cat. No.: B049856 Get Quote

Essential Safety and Handling Guide for 2-
Methylheptanoic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Methylheptanoic acid.

Adherence to these protocols is essential for ensuring a safe laboratory environment.

2-Methylheptanoic acid is a branched-chain fatty acid that is a colorless to pale yellow liquid.

[1] It is recognized as an irritant to the eyes, skin, and respiratory system.[2] The toxicological

properties of this chemical have not been fully investigated, warranting cautious handling at all

times.[2][3]

Chemical and Physical Properties
A summary of the key quantitative data for 2-Methylheptanoic acid is presented below.
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Property Value

Molecular Formula C₈H₁₆O₂[2][4][5]

Molecular Weight 144.21 g/mol [2][5]

Appearance Clear, very slight yellow liquid[2][3]

Density 0.906 g/mL at 25 °C

Flash Point > 110 °C (> 230.00 °F)[2]

Boiling Point 140 °C / 30 mmHg

Vapor Density 4.97[2]

Solubility
Limited solubility in water; soluble in organic

solvents[1]

Operational and Disposal Plans
The following sections provide procedural, step-by-step guidance for the safe handling and

disposal of 2-Methylheptanoic acid.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Methylheptanoic acid to prevent

contact and inhalation.

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3] A face

shield should be used in situations with a high risk of splashing.[6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant protective gloves, such as nitrile or butyl

rubber, to prevent skin exposure.[2][3][6]

Clothing: Wear appropriate protective clothing, such as a lab coat, to prevent skin contact.

[2][3]
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Respiratory Protection: All work should be conducted in a well-ventilated area.[2][3] If

ventilation is inadequate or there is a risk of inhalation, a respirator is required. A respiratory

protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or

European Standard EN 149 must be followed.[2][3] A type ABEK (EN14387) respirator filter

is recommended.

Handling Protocol
Follow these steps for the safe handling of 2-Methylheptanoic acid.

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[2]

Work within a properly functioning chemical fume hood or in a well-ventilated area.[2]

Don all required PPE before handling the chemical.

Handling:

Avoid all direct contact with eyes, skin, and clothing.[2][3]

Avoid inhalation of fumes or vapors.[2][3]

Keep the container tightly closed when not in use.[2][3]

Storage:

Store in a tightly closed container.[2][3]

Keep in a cool, dry, and well-ventilated area.[2][3]

Store away from incompatible substances such as oxidizing agents.[3]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][3]
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Remove contaminated clothing promptly and wash it before reuse.[2][3]

Emergency First Aid Procedures
In case of accidental exposure, follow these immediate first aid measures.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty

of water for at least 15 minutes. Seek medical attention.[2]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of milk or water. Seek immediate medical

attention.[2]

Spill and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

exposure.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.[3]

Place the absorbed material into a suitable, sealed container for chemical waste.

Clean the spill area thoroughly. Avoid runoff into storm sewers and ditches.[2][3]

Waste Disposal:
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Chemical waste generators are required to determine if a discarded chemical is classified

as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[2]

Consult all applicable state and local hazardous waste regulations to ensure complete and

accurate classification.[2]

As an option for liquid organic acids, the waste may be diluted if necessary and carefully

neutralized with sodium hydrogen carbonate or sodium hydroxide.[7]

Before final disposal, verify the pH with universal indicator strips.[7]

Dispose of the neutralized waste in accordance with institutional and regulatory guidelines.

Workflow for Handling 2-Methylheptanoic Acid
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1. Preparation

Don PPE:
- Goggles/Face Shield
- Nitrile/Butyl Gloves

- Lab Coat

Assess Risks

2. Handling

Use in Ventilated Area
(Fume Hood)

Store in Cool, Dry Area
in Tightly Sealed Container

When not in use

3. Post-Handling

After procedure

Wash Hands Thoroughly
Decontaminate Work Area

4. Waste Disposal

Collect Waste in
Labeled Container

Neutralize with Base
(e.g., NaHCO₃)

Follow Protocol

Dispose via Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Methylheptanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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